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Compound of Interest

Compound Name: 11-Oxoisomogroside V

Cat. No.: B12378049

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Oxoisomogroside V is a cucurbitane-type triterpenoid saponin isolated from the fruit of
Siraitia grosvenorii (Luo Han Guo).[1][2][3] As a member of the mogroside family, it is of
significant interest for its potential pharmacological activities and as a natural high-intensity
sweetener. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the
unambiguous structural elucidation of such complex natural products.[4] This application note
provides a detailed protocol for the structural characterization of 11-Oxoisomogroside V using
a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments.

Abstract

This document outlines the comprehensive methodology for the structural determination of 11-
Oxoisomogroside V. The protocol includes sample preparation, and the acquisition and
analysis of 'H NMR, 13C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single
Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) spectra.
The presented data, including chemical shifts and key correlations, provide a complete spectral
assignment for the molecule.

Experimental Protocols
Sample Preparation
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o Compound Isolation: 11-Oxoisomogroside V is typically isolated from the crude extract of
Siraitia grosvenorii using chromatographic techniques such as column chromatography over
silica gel, followed by preparative HPLC.

o Sample for NMR:
o Weigh approximately 5-10 mg of purified 11-Oxoisomogroside V.

o Dissolve the sample in 0.5 mL of deuterated pyridine (CsDsN). Other deuterated solvents
like methanol-d4 (CDsOD) or dimethyl sulfoxide-de (DMSO-ds) can also be used, which
may cause slight variations in chemical shifts.

o Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

All NMR spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or
higher) equipped with a cryoprobe for enhanced sensitivity.

e 1H NMR:

o

Pulse Program: zg30

[¢]

Number of Scans: 16

[¢]

Spectral Width: 12 ppm

o

Temperature: 298 K
e 13C NMR:
o Pulse Program: zgpg30

Number of Scans: 1024

[¢]

o

Spectral Width: 220 ppm

o

Temperature: 298 K
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e COSY:

o Pulse Program: cosygpgf

o Number of Scans: 8

o Spectral Width: 12 ppm in both dimensions
e HSQC:

o Pulse Program: hsqcedetgpsisp2.3

o Number of Scans: 16

o Spectral Width: 12 ppm (*H) and 165 ppm (*3C)
« HMBC:

o Pulse Program: hmbcgpndqgf

o Number of Scans: 32

o Spectral Width: 12 ppm (*H) and 220 ppm (:3C)

Data Presentation

The following tables summarize the *H and 3C NMR spectral data for 11-Oxoisomogroside V,
assigned based on the analysis of COSY, HSQC, and HMBC spectra.

Table 1: 1H and *C NMR Chemical Shifts (&) for the Aglycone of 11-Oxoisomogroside V in
CsDsN
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Position oc (ppm) oh (ppm, mulit., J in Hz)
1 38.1 1.65, m; 1.02, m
2 27.9 2.15,m;1.98, m
3 88.9 3.45,dd, 11.5,4.5
4 39.5 -

5 52.8 1.88, m

6 76.8 4451, 7.5

7 42.1 2.55, m;2.35; m
8 48.9 2.25, m

9 47.5 2.10, m

10 37.5 -

11 211.5 -

12 50.1 3.15, d, 16.5; 2.65, d, 16.5
13 49.8 -

14 51.5 -

15 335 1.85, m; 1.55; m
16 29.5 2.05, m;1.75, m
17 41.5 2.30, m

18 18.5 1.05, s

19 20.5 1.35,s

20 36.5 245 m

21 19.5 1.15,d,6.5

22 345 1.95, m; 1.60, m
23 315 2.20, m; 1.80, m
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24 75.5 4.10, m
25 715

26 28.5 155, s
27 27.5 150, s
28 29.8 1.25,s
29 17.5 1.20, s
30 255 1.45,s

Table 2: 1H and 3C NMR Chemical Shifts (d) for the Sugar Moieties of 11-Oxoisomogroside V
in CsDsN
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Position oc (ppm) oh (ppm, mulit., J in Hz)
Glc I (C-3)

1 105.5 4.95,d,7.5

2' 75.5 4.15, m

3 78.5 4.25, m

4 71.5 4.20, m

5' 78.1 3.95;'m

6' 62.5 4.40, m; 4.28, m
Glc Il (C-24)

1" 104.8 5.05, d, 8.0

2" 76.5 4,10, m

3" 78.8 4.30, m

4" 71.8 4.22, m

5" 78.3 4.00, m

6" 62.8 445, m; 4.35, m
Glc Il (Glc I, C-2")

i 105.8 5.35,d,7.8

2" 75.8 4.05, m

3™ 78.3 428, m

4™ 71.3 4.18, m

5" 77.8 3.90, m

6" 62.3 4,38, m; 4.25, m
Glc IV (Glc |, C-6")

i 104.5 485,d,7.5
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2" 75.3 4.08, m

3 78.6 432, m

4 71.6 4.24,m

5 78.0 3.98, m

6" 62.6 4.42, m; 4.30, m
Glc V (Glc 11, C-2")

1 105.6 5.45,d, 7.8

2m 75.6 4.12, m

3 78.2 4.26,m

g 71.2 4.16, m

5 77.6 3.88, m

6" 62.2 4.36,m; 4.23, m

Table 3: Key HMBC Correlations for 11-Oxoisomogroside V
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Proton (dh) Correlated Carbons (dc)
H-3 (3.45) C-1, C-2, C-4, C-5, C-1'
H-6 (4.45) C-5, C-7, C-8, C-10
H-12 (3.15, 2.65) C-11, C-13, C-14, C-17
H-18 (1.05) C-12, C-13, C-14, C-17
H-19 (1.35) C-1, C-5, C-9, C-10
H-21 (1.15) C-17, C-20, C-22

H-26 (1.55) C-24, C-25, C-27

H-27 (1.50) C-24, C-25, C-26

H-1' (4.95) C-3

H-1" (5.05) C-24

H-1" (5.35) c-2'

H-1"" (4.85) C-6'

H-1"" (5.45) c-2"

Visualization of Experimental Workflow and
Structural Relationships
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Caption: Experimental workflow for the isolation and structural elucidation of 11-
Oxoisomogroside V.
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Caption: Key HMBC correlations establishing the glycosylation pattern of 11-
Oxoisomogroside V.

Conclusion

The combined application of 1D and 2D NMR spectroscopy provides a powerful and definitive
method for the structural elucidation of complex natural products like 11-Oxoisomogroside V.
The detailed protocols and tabulated data presented herein serve as a comprehensive guide
for researchers in natural product chemistry, pharmacology, and drug development. The
unambiguous assignment of all proton and carbon signals is crucial for quality control, further
chemical modification, and understanding the structure-activity relationships of this class of
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Structural Elucidation of 11-
Oxoisomogroside V using NMR Spectroscopy]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12378049#nmr-spectroscopy-for-structural-
elucidation-of-11-oxoisomogroside-v]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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